molecular formula C23H24N2O3S B4229393 N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide

N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide

Cat. No. B4229393
M. Wt: 408.5 g/mol
InChI Key: ZROYOGDCXUTSFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide, commonly known as Compound X, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

Compound X exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in the regulation of inflammation and cell growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of inflammatory prostaglandins. It also inhibits the activity of vascular endothelial growth factor receptor (VEGFR), a signaling pathway that is involved in the growth of new blood vessels in tumors.
Biochemical and Physiological Effects
Compound X has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also inhibits the migration and invasion of cancer cells, and induces apoptosis (programmed cell death) in cancer cells. In addition, it has been shown to reduce the growth of new blood vessels in tumors, thereby inhibiting tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of Compound X is its broad range of potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the treatment of a variety of diseases. Another advantage is its relatively simple synthesis method, which allows for easy production of the compound in large quantities.
One limitation of Compound X is its potential toxicity. While it has shown promising results in preclinical studies, further research is needed to determine its safety and efficacy in humans. Another limitation is its limited solubility in water, which can make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on Compound X. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of focus is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to determine its safety and efficacy in clinical trials. Finally, the development of new formulations of Compound X with improved solubility and bioavailability could expand its potential therapeutic applications.
Conclusion
Compound X is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its anti-inflammatory, anti-tumor, and anti-angiogenic properties make it a promising candidate for the treatment of a variety of diseases. While further research is needed to determine its safety and efficacy in humans, the development of more efficient synthesis methods and new formulations could expand its potential therapeutic applications.

Scientific Research Applications

Compound X has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. Its ability to inhibit the growth of cancer cells has led to its investigation as a potential chemotherapeutic agent. It has also been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

properties

IUPAC Name

2-[(4-methylphenyl)sulfonylamino]-N-(2-propan-2-ylphenyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N2O3S/c1-16(2)19-8-4-6-10-21(19)24-23(26)20-9-5-7-11-22(20)25-29(27,28)18-14-12-17(3)13-15-18/h4-16,25H,1-3H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZROYOGDCXUTSFM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=CC=CC=C3C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Reactant of Route 2
Reactant of Route 2
N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Reactant of Route 4
Reactant of Route 4
N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Reactant of Route 5
Reactant of Route 5
N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Reactant of Route 6
Reactant of Route 6
N-(2-isopropylphenyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.